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Abstract

This technical guide provides a comprehensive overview of the material properties of Titanium

Aluminum Carbide (Ti3AlC2), a prominent member of the MAX phase family of materials, as

determined by ab initio Density Functional Theory (DFT) calculations. MAX phases are known

for their unique combination of ceramic and metallic properties, including high strength, thermal

stability, machinability, and excellent conductivity.[1][2] This document summarizes the

structural, mechanical, electronic, and thermodynamic properties of Ti3AlC2, presenting

quantitative data in structured tables for clarity. Detailed computational methodologies typically

employed in these DFT studies are outlined, and a logical workflow is visualized to aid

researchers in understanding the process. This guide is intended for materials scientists,

researchers, and professionals interested in the computational modeling and properties of

advanced materials.

Computational Methodology
Ab initio DFT calculations are a powerful tool for predicting the fundamental properties of

materials from first principles. The typical workflow for investigating Ti3AlC2 involves defining
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the crystal structure, performing geometry optimization to find the lowest energy configuration,

and then running a series of calculations to determine specific properties.

Typical Experimental Protocol (Computational):

Calculation Engine: DFT calculations for Ti3AlC2 are commonly performed using software

packages like Quantum Espresso[1] or Cambridge Serial Total Energy Package (CASTEP).

[2]

Exchange-Correlation Functional: The Perdew–Burke–Ernzerhof (PBE) functional within the

generalized gradient approximation (GGA) is frequently utilized to describe the exchange

and correlation effects between electrons.[1][2]

Pseudopotentials: The interaction between the ionic cores and valence electrons is modeled

using pseudopotentials, with ultra-soft pseudopotentials being a common choice.[2]

Plane-Wave Energy Cutoff: A plane-wave energy cutoff, for instance, around 450 eV, is

applied to ensure the convergence of the total energy.[2]

Brillouin Zone Sampling: The integration over the Brillouin zone is performed using a

Monkhorst-Pack k-point mesh. A denser mesh, such as 15x15x3, is often used for non-self-

consistent calculations to ensure accuracy.[1]

Structural Optimization: The crystal lattice parameters and atomic positions are relaxed to

minimize the forces and stresses on the unit cell. The Broyden–Fletcher–Goldfarb–Shanno

(BFGS) algorithm is a common choice for this optimization.[1]

Convergence Criteria: Strict convergence thresholds are set for the calculations. For

example, a self-consistent field (SCF) tolerance of 10⁻⁴ Ry/atom and a maximum stress

tolerance of 3x10⁷ Pa may be used.[1]
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Computational workflow for DFT studies of Ti3AlC2.
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Predicted Properties of Ti3AlC2
DFT calculations have been extensively used to predict the material properties of Ti3AlC2,

showing good agreement with experimental data where available.

Structural Properties
Ti3AlC2 crystallizes in a hexagonal structure with the P63/mmc space group.[1][3] The

structure consists of two Ti6C octahedral layers separated by a layer of aluminum atoms.[3]

Calculated lattice parameters are in close agreement with experimental findings.

Property Calculated Value Experimental Range

Lattice Constant, a 3.078 Å[2], 3.072 Å[1] 3.065 Å - 3.0786 Å[2]

Lattice Constant, c 18.654 Å[2], 18.73 Å[1] 18.487 Å - 18.73 Å[2]

c/a ratio ~6.06 ~6.03 - 6.08

Mechanical Properties
The combination of strong covalent Ti-C bonds and metallic Ti-Al bonds gives Ti3AlC2 its

characteristic blend of high stiffness and machinability. DFT is used to calculate the elastic

constants (Cij) from which polycrystalline moduli are derived.
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Property Calculated Value (GPa)

Bulk Modulus (B) 190[3][4][5], 162.1[1]

Shear Modulus (G) 140.2[1]

Young's Modulus (E) Not explicitly found

Elastic Constants

C11 321.4[1]

C12 74.0[1]

C13 86.6[1]

C33 296.8[1]

C44 152.0[1]

Electronic Properties
DFT studies confirm that Ti3AlC2 is an electronic conductor, which is a key metallic

characteristic.[3][4] Analysis of the electronic band structure and the Density of States (DOS)

reveals that the bonding is a complex mixture of metallic, covalent, and ionic contributions.[3][4]

[6] The strong covalent bonding is primarily between titanium and carbon atoms, while the

metallic character arises from the Ti-Al layers.[3][5] The presence of Al layers modifies the Ti-C

covalent network, leading to the unique layered structure and properties.[4][6]

Thermodynamic and Thermal Properties
The thermal properties of Ti3AlC2 are crucial for its application in high-temperature

environments. DFT calculations, often combined with phonon analysis, provide insight into

these characteristics.
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Property Calculated Value Unit

Debye Temperature 719[1] K

Melting Temperature 1856[1] K

Electrical Conductivity ~8.5 x 10⁵[1] S/m (at 300 K)

Electronic Thermal

Conductivity
~65[1] W/(m·K) (at 300 K)

Bonding, Stability, and Defects
The stability and behavior of Ti3AlC2 are intrinsically linked to its anisotropic bonding. The Ti-C

bonds are significantly stronger than the Ti-Al bonds.[7] This difference in bond strength is

responsible for the characteristic delamination and machinability of MAX phases, as cleavage

preferentially occurs along the weakly bonded Ti-Al layers.[7]

First-principles studies have also been used to investigate the formation energies of vacancies

within the Ti3AlC2 lattice. Such studies indicate that the stability of different types of vacancies

(e.g., on Ti, Al, or C sites) varies, which has important implications for the material's

performance under irradiation and at high temperatures.[8] For instance, the formation energy

of an aluminum vacancy is lower than that of titanium or carbon vacancies, suggesting Al

vacancies are more likely to form.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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